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For Researchers, Scientists, and Drug Development Professionals

Introduction
Dihydroorotate dehydrogenase (DHODH) is a critical enzyme in the de novo pyrimidine

biosynthesis pathway, a fundamental process for the production of nucleotides required for

DNA and RNA synthesis.[1][2] This mitochondrial enzyme catalyzes the fourth step in this

pathway, the oxidation of dihydroorotate to orotate.[1][2] Due to its essential role in cell

proliferation, DHODH has emerged as a promising therapeutic target for a range of diseases,

including cancer, autoimmune disorders, and viral infections.[1] Rapidly dividing cells, such as

cancer cells and activated lymphocytes, are particularly dependent on the de novo synthesis of

pyrimidines, making DHODH an attractive target for selective therapeutic intervention.[2][3]

This technical guide provides an in-depth overview of Dhodh-IN-23, a novel inhibitor of

DHODH, and its role in the context of pyrimidine biosynthesis. While detailed public data on

Dhodh-IN-23 is emerging, this document consolidates the available information and provides a

broader context of DHODH inhibition through data from analogous inhibitors.

Dhodh-IN-23: A Novel DHODH Inhibitor
Dhodh-IN-23 is a potent and orally active inhibitor of dihydroorotate dehydrogenase.[4][5][6][7]

It is currently under investigation for its potential applications in cancer research.[5][6][7][8] The

fundamental mechanism of action for Dhodh-IN-23, like other DHODH inhibitors, is the

disruption of the de novo pyrimidine biosynthesis pathway.[1] By inhibiting DHODH, this
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compound effectively depletes the intracellular pool of pyrimidines, which are essential for the

synthesis of DNA and RNA, thereby impeding cell proliferation and growth.[1]

Property Value

Molecular Formula C₂₄H₂₁ClFNO₄

CAS Number 1346705-53-0

Primary Target Dihydroorotate Dehydrogenase (DHODH)

Activity Orally active

Therapeutic Area Cancer Research

The De Novo Pyrimidine Biosynthesis Pathway and
DHODH Inhibition
The de novo synthesis of pyrimidines is a multi-step enzymatic pathway that begins with

bicarbonate and aspartate and culminates in the production of uridine monophosphate (UMP),

a precursor for all other pyrimidine nucleotides. DHODH catalyzes a crucial oxidation step

within this pathway, which is coupled to the mitochondrial electron transport chain.
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Experimental Workflow for DHODH Inhibitor Characterization
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Downstream Effects of DHODH Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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